N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide

• IUPAC Name: N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C18H21NO2/c1-2-19(13-14-20)18(21)17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17,20H,2,13-14H2,1H3
• InChI Key: QMTONKNVKCJFFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C(=O)C(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide, also known as DEET, is a common active ingredient in insect repellents. It was first developed by the United States Army in 1946 and has since become one of the most widely used insect repellents in the world. DEET is known for its effectiveness in repelling a wide range of insects, including mosquitoes, ticks, and flies.

Mechanism of Action

The mechanism of action of N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide is not fully understood. It is believed to work by interfering with the insect's ability to detect the presence of humans or other animals. N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide may also interfere with the insect's ability to detect carbon dioxide, which is a key signal that attracts insects to humans.
Biochemical and Physiological Effects:
N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide has been found to have a low toxicity in humans. However, it can cause skin irritation and other allergic reactions in some individuals. N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide can also be toxic to some animals, such as cats, and should not be used around them. N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide has been found to have no significant effects on the environment when used as directed.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide is widely used in laboratory experiments to study the behavior of insects. It is a highly effective insect repellent and can be used to create controlled environments for studying insect behavior. However, N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide can also interfere with the results of some experiments, particularly those that involve the use of chemical attractants.

Future Directions

There are many potential future directions for research on N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide. One area of research could be to develop new, more effective insect repellents that are less toxic and have fewer side effects. Another area of research could be to study the long-term effects of N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide on human health and the environment. Additionally, research could be done to better understand the mechanism of action of N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide and how it interacts with insect sensory systems.

Synthesis Methods

N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide can be synthesized by reacting N,N-diethyl-m-toluamide with ethylene oxide. The reaction is typically carried out in the presence of a catalyst, such as sodium hydroxide or potassium hydroxide. The resulting product is a clear, colorless liquid with a slightly sweet odor.

Scientific Research Applications

N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide has been extensively studied for its effectiveness in repelling insects. It has been found to be highly effective against mosquitoes, ticks, and other biting insects. N-ethyl-N-(2-hydroxyethyl)-2,2-diphenylacetamide is also effective in repelling insects that may carry diseases, such as malaria, dengue fever, and Lyme disease.